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Compound of Interest

Compound Name: Chlorine trioxide

CAS No.: 13932-10-0

Cat. No.: B1206257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to dichlorine trioxide (Cl2O3), a fascinating yet

highly unstable oxide of chlorine. It summarizes its discovery, details common synthetic

methodologies, and presents its key physicochemical properties, reactivity, and structural

information. Given its hazardous nature, this document emphasizes the necessary safety

precautions for handling this compound.

Introduction and Discovery
Dichlorine trioxide is a chlorine oxide with the chemical formula Cl2O3. It is a dark brown solid

that is notoriously unstable and explosive, even at temperatures below 0 °C.[1][2] This

compound was first discovered in 1967.[1][2][3] Its structure is believed to be OCl-ClO2, though

other isomers such as Cl-O-ClO2 are possible.[1][2] Dichlorine trioxide is the theoretical

anhydride of chlorous acid.[1][2]
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The primary method for the synthesis of dichlorine trioxide involves the low-temperature

photolysis of chlorine dioxide (ClO2).[1][2][3] This process also yields other chlorine oxides,

such as dichlorine hexoxide (Cl2O6), as well as elemental chlorine (Cl2) and oxygen (O2).[1][2]

Experimental Protocol: Synthesis via Photolysis of Chlorine Dioxide

A common laboratory-scale synthesis involves the following conceptual steps:

Preparation of Chlorine Dioxide: Chlorine dioxide gas is typically generated by the reaction of

potassium chlorate with oxalic acid in the presence of sulfuric acid. Due to its explosive

nature, it is often prepared in situ or handled in dilute form.

Low-Temperature Photolysis: The gaseous chlorine dioxide is passed through a cooled

reaction vessel (typically maintained at temperatures below 0 °C). This vessel is then

irradiated with ultraviolet light of a specific wavelength, which induces the photolytic

decomposition of ClO2.

Formation of Dichlorine Trioxide: The photolysis of ClO2 generates chlorine monoxide

(ClO) and chlorine dioxide (OClO) radicals. These radicals can then combine to form

dichlorine trioxide.

Product Isolation and Purification: The product mixture, which contains Cl2O3, Cl2O6, Cl2,

and O2, is carefully collected.[1][2] Separation of dichlorine trioxide from the byproducts is

challenging due to its instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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